Cas no 6342-18-3 (Trimethyl(phenanthren-9-ylmethyl)azanium;iodide)

Trimethyl(phenanthren-9-ylmethyl)azanium;iodide structure
6342-18-3 structure
Product Name:Trimethyl(phenanthren-9-ylmethyl)azanium;iodide
CAS No:6342-18-3
MF:C18H20IN
MW:377.262577056885
CID:1651225
PubChem ID:24186363
Update Time:2025-04-21

Trimethyl(phenanthren-9-ylmethyl)azanium;iodide Chemical and Physical Properties

Names and Identifiers

    • NSC49408
    • NSC-49408
    • trimethyl(phenanthren-9-ylmethyl)azanium,iodide
    • iodide
    • trimethyl(phenanthren-9-ylmethyl)azanium
    • 6342-18-3
    • DTXSID40637218
    • N,N,N-Trimethyl(phenanthren-9-yl)methanaminium iodide
    • Trimethyl(phenanthren-9-ylmethyl)azanium;iodide
    • Inchi: 1S/C18H20N.HI/c1-19(2,3)13-15-12-14-8-4-5-9-16(14)18-11-7-6-10-17(15)18;/h4-12H,13H2,1-3H3;1H/q+1;/p-1
    • InChI Key: HEZVMKZIMQVBTD-UHFFFAOYSA-M
    • SMILES: [I-].[N+](C)(C)(C)CC1C=C2C=CC=CC2=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 250.1597
  • Monoisotopic Mass: 377.06405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
  • LogP: 1.20320
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